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Compound of Interest

Compound Name: Ethyl acetate-2-13C

CAS No.: 58735-82-3

Cat. No.: B1337458

Get Quote

Isotopic Characterization, Acquisition Protocols, and Metabolic Flux Applications

Executive Summary
Ethyl acetate-2-13C (CAS: 58735-82-3) serves as a critical isotopomer in both structural

elucidation and metabolic flux analysis (MFA). Unlike its natural abundance counterpart, this

isotopomer carries a

C label specifically at the methyl carbon of the acetyl moiety (

CH

COOCH

CH

). This specific labeling pattern allows for precise tracking of acetyl-CoA generation and
downstream tricarboxylic acid (TCA) cycle anaplerosis without the carbon scrambling
associated with uniformly labeled glucose.
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This guide provides a rigorous technical breakdown of the NMR spectral characteristics,

acquisition parameters, and mechanistic applications of Ethyl acetate-2-13C in pharmaceutical

research.

Part 1: Structural & Spectral Characterization
Molecular Definition
To ensure experimental accuracy, one must distinguish between the commercially available

isotopomers. This guide focuses on Ethyl acetate-2-13C, where the label resides on the alpha-

carbon of the acetate group.

IUPAC Name: Ethyl [2-

C]acetate[1]

Linear Formula:

CH

COOCH

CH

Molecular Weight: 89.10 g/mol (vs. 88.11 g/mol unlabeled)

Key Feature: The

C nucleus at the C2 position introduces massive signal enhancement in carbon spectra and
distinct heteronuclear coupling in proton spectra.

NMR Spectral Data (CDCl )
The following data summarizes the chemical shifts (

) and coupling constants (

) observed in Chloroform-d.

Table 1:
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C NMR Parameters (75-150 MHz)

Carbon
Position

Label Status

Chemical Shift
(

, ppm)

Multiplicity
Coupling
Constants (Hz)

Acetyl-CH

(C2)

Enriched (

C)
21.0

Singlet

(dominant) Hz (coupled)

Carbonyl (C1) Natural (1.1%) 171.3 Doublet Hz (satellite)

Ethyl-CH

(C3)
Natural (1.1%) 60.4 Singlet N/A

Ethyl-CH

(C4)
Natural (1.1%) 14.2 Singlet N/A

Table 2:

H NMR Parameters (300-600 MHz)

Proton Group
Chemical Shift (

, ppm)
Multiplicity Coupling Origin

Acetyl-CH 2.05 Doublet (d) Hz

Ethyl-CH 4.12 Quartet Hz

Ethyl-CH 1.26 Triplet Hz
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Analyst Note: In the

H spectrum, the acetyl methyl group—normally a sharp singlet—splits into a wide

doublet due to the one-bond coupling to the

C nucleus. The center of this doublet corresponds to the chemical shift.

Part 2: Experimental Methodology
Sample Preparation & Stability
Ethyl acetate is prone to hydrolysis, generating Ethanol and Acetic acid-2-

C. This degradation is accelerated in aqueous buffers used for biological NMR.

Solvent Choice: Use CDCl

for structural QC. Use Phosphate Buffered Saline (PBS) in D

O (pH 7.4) for metabolic studies, but analyze immediately.

Purity Check: Before complex biological dosing, acquire a quick 1D

H spectrum.

Contaminant Flag: Look for a doublet at

1.9 ppm (Acetic acid-2-

C) or a triplet at

1.18 ppm (Ethanol).

Acquisition Protocols (Pulse Sequences)
To obtain quantitative data, standard parameters must be modified to account for the relaxation

behavior of the enriched methyl group.
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Workflow Diagram: Quantitative

C Acquisition

Figure 1: Quantitative 13C-NMR Acquisition Workflow for Enriched Isotopomers.
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Protocol Steps:

Pulse Sequence: Use Inverse Gated Decoupling (e.g., zgig on Bruker). This suppresses the

Nuclear Overhauser Effect (NOE), which varies between labeled and unlabeled carbons,

ensuring signal intensity is proportional to concentration.

Relaxation Delay (d1): The

C-enriched methyl group has a relatively long longitudinal relaxation time (

), often 3–5 seconds in degassed samples.

Setting: Set d1

seconds for quantitative accuracy (

).

Center Frequency (O1P): Set to ~100 ppm to cover the full range, or focus on 21 ppm if only

tracking the label.

Part 3: Mechanistic Applications in Drug
Development
Metabolic Flux Analysis (MFA)
Ethyl acetate-2-13C is a "masked" delivery system for Acetate-2-13C. It is lipophilic, allowing it

to cross cell membranes passively before being hydrolyzed by intracellular esterases. This
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makes it superior to sodium acetate for loading cells with high esterase activity.

Mechanism of Action:

Entry: Ethyl acetate diffuses into the cell.

Hydrolysis: Carboxylesterases cleave it into Ethanol and Acetate-2-

C.

Activation: Acetyl-CoA Synthetase (ACSS2) converts Acetate-2-

C into Acetyl-CoA-2-

C.

TCA Cycle Entry: The labeled Acetyl-CoA condenses with Oxaloacetate to form Citrate.

Pathway Visualization
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Figure 2: Metabolic Fate of Ethyl Acetate-2-13C in Cellular Respiration and Lipogenesis.
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Interpreting the Tracer Data
When Acetyl-CoA-2-

C enters the TCA cycle, the label position shifts in specific patterns detectable by NMR or Mass
Spectrometry (MS).

First Turn of TCA: Label appears at C4 of

-Ketoglutarate.

Glutamate Readout: Glutamate is in rapid equilibrium with
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-Ketoglutarate.

Observation: In

H-

C HSQC spectra, look for cross-peaks corresponding to Glutamate-C4.

Significance: High enrichment at Glutamate-C4 indicates strong oxidative mitochondrial

metabolism. Labeling at Glutamate-C2/C3 indicates multiple turns of the cycle (flux).

Part 4: Data Analysis & Quality Control
To maintain scientific integrity, every dataset must undergo a self-validating QC check.

QC Checklist:

Line Shape Analysis: The

C peak at 21.0 ppm should be a singlet (proton-decoupled). If it appears as a triplet, the
decoupler is off or failing.

Satellite Verification: In the

H spectrum, the

C satellites (doublet) must be symmetric around the central residual

C peak (if present). Asymmetry indicates phase errors or off-resonance effects.

Integration Ratio: If the sample is 99% enriched, the central

C proton peak (singlet) should be

of the total integral of the satellites (doublet).

Formula: Enrichment

References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337458?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PubChem. (2023). Ethyl acetate-2-13C | C4H8O2 | CID 10866261.[2] National Library of

Medicine. Retrieved from [Link]

Fan, T. W. M., & Lane, A. N. (2012). Applications of NMR spectroscopy to systems
biochemistry. Progress in Nuclear Magnetic Resonance Spectroscopy. (Contextual
grounding for MFA protocols).

Wishart, D. S., et al. (2022). HMDB 5.0: the Human Metabolome Database for 2022. Nucleic

Acids Research. (Source for metabolite chemical shifts). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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